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This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing issues

with ContraCon decontamination cycles.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section addresses specific issues that may arise during the operation of the ContraCon
decontamination cycle.

Q1: The ContraCon decontamination cycle will not start. What should I do?

A1: If the ContraCon cycle fails to initiate, please perform the following checks:

Prerequisites Not Met: Ensure all pre-cycle requirements are fulfilled according to the user

manual. This typically includes removing all cultures and items from the incubator, adding the

specified amount of distilled or deionized water (usually 350 ml) to the water reservoir, and

ensuring the inner glass door and outer door are securely closed.[1][2]

Door Ajar: The cycle will not begin if the incubator doors are not properly sealed. An alarm

may sound if the door is open for an extended period.[3] Close both doors firmly and attempt

to start the cycle again.
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System Error: Check the control panel for any error messages or codes. If an error is

displayed, consult the incubator's user manual for specific troubleshooting steps related to

that code. If no error is visible, a power cycle (turning the incubator off and on again) may

resolve the issue.

Q2: The ContraCon cycle was interrupted mid-cycle. What are the common causes and

solutions?

A2: An interruption of the ContraCon cycle can be caused by several factors. Below are the

most common scenarios and their resolutions.
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Cause Indicator/Error Message Solution

Power Failure

The incubator display will be

off. An alarm may sound upon

power restoration.

If a power failure occurs during

the heating or holding phase,

an alarm will sound. Silence

the alarm by pressing the "90

°C" or "ContraCon" key

(potentially twice for 5

seconds). The cycle will need

to be restarted from the

beginning.[4]

User Interruption

A "STOP" key was pressed,

leading to a confirmation

dialog.

The ContraCon routine can be

manually interrupted. To

resume, follow the on-screen

prompts. To cancel the cycle,

confirm the cancellation. An

error message may be

displayed upon cancellation,

which needs to be

acknowledged to return to the

main menu.[5]

"No Gas" Alarm

An audible alarm will sound,

and a "no gas" message may

be displayed.

This alarm indicates an issue

with the gas supply. The

ContraCon cycle itself does not

require CO2, but the system

may still monitor the gas

supply. You can typically

acknowledge and silence the

alarm by pressing any key on

the display. The

decontamination cycle should

continue without being

canceled.[5]

Temperature Exceeded The cycle may be interrupted if

the temperature exceeds a

This is a safety feature to

prevent overheating. The

heating element will be
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predefined safety limit (e.g.,

95°C).

switched off. The cause of the

over-temperature condition

should be investigated by a

qualified technician. Do not

restart the cycle until the issue

is resolved.[4]

Q3: I ran a ContraCon cycle, but I still see signs of contamination. What should I do?

A3: While the ContraCon 90°C moist heat decontamination cycle is highly effective, residual

contamination can occur under certain circumstances.[1][2]

Improper Cleaning: The ContraCon cycle is not a substitute for regular cleaning. Gross

contamination, such as media spills, should be cleaned with an appropriate disinfectant

before initiating the decontamination cycle.[3]

Incorrect Water Volume: The cycle's efficacy relies on the generation of moist heat. Ensure

the correct volume of distilled or deionized water was added to the reservoir before starting

the cycle.

Contaminated Items Left Inside: The incubator must be completely empty during the

decontamination cycle. Any items left inside, including shelves and racks that were not

properly decontaminated beforehand, can be a source of re-contamination.

Post-Cycle Contamination: Ensure that sterile techniques are used when handling items that

are placed back into the incubator after a successful decontamination cycle.

If contamination persists, it is advisable to perform a validation of the decontamination cycle to

ensure it is reaching the specified temperature and humidity levels.

Data on Decontamination Efficacy
The ContraCon 90°C moist heat decontamination cycle has been demonstrated to be effective

at inactivating various common laboratory contaminants. The following table summarizes the

log reduction of several microorganisms after a ContraCon cycle.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://f.machineryhost.com/806beafe154032a5b818e97b4420ad98/37a1a32ccfd0abb738ba0fc0b7df481b/Heraeus%20Heracell%20150%20CO2%20incubator%20manual%20.pdf
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LED/Application-Notes/D17296.pdf
https://www.laboratorium-apparatuur.nl/amfile/file/download/file/50265/product/9477/
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://learn.lboro.ac.uk/pluginfile.php/1128655/mod_folder/content/0/SOP114%20Use%20and%20Maintenance%20of%20the%20Heracell%20Co2%20Incubators%20.pdf?forcedownload=1
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microorganism Type Log Reduction

Aspergillus niger Mold (Spores) > 4[1]

Saccharomyces cerevisiae Yeast > 2 (approaching 5)[1]

Bacillus subtilis var. niger Bacteria (Spores) > 6[1]

Note: A log reduction of >6 indicates a less than 1 in 1,000,000 chance of a single

microorganism surviving the decontamination process.[1]

Experimental Protocols
Protocol: Validation of ContraCon Decontamination Cycle

This protocol outlines a method for validating the efficacy of the ContraCon decontamination

cycle using biological indicators.

1. Objective: To verify that the ContraCon decontamination cycle achieves the desired level of

microbial inactivation within the incubator chamber.

2. Materials:

Biological Indicators (BIs) containing spores of a highly resistant organism (e.g., Geobacillus

stearothermophilus or Bacillus atrophaeus).

Control BI from the same lot.

Appropriate growth medium for the BIs.

Incubator for incubating the BIs post-cycle.

Personal Protective Equipment (PPE).

3. Procedure:

Preparation:

Ensure the incubator is clean and free of any visible debris or spills.
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Place BIs in locations throughout the incubator chamber that are considered the most

difficult to decontaminate (e.g., corners, behind racks, and near the door).

Designate one BI from the same lot as a positive control; do not place this in the incubator.

Decontamination Cycle:

Add the manufacturer-specified volume of distilled or deionized water to the incubator's

water reservoir.

Initiate the ContraCon decontamination cycle as per the manufacturer's instructions.

Allow the cycle to complete uninterrupted. The typical duration is approximately 25 hours.

[2]

Incubation and Analysis:

Once the cycle is complete and the incubator has cooled to a safe temperature, retrieve

the BIs.

Aseptically transfer the BIs and the positive control BI to their respective growth media.

Incubate all BIs according to the manufacturer's instructions (typically 24-48 hours at a

specific temperature).

Results Interpretation:

Positive Control: The positive control BI should show microbial growth (e.g., color change,

turbidity). This confirms the viability of the spores and the suitability of the growth medium.

Test BIs: The BIs that were placed inside the incubator during the ContraCon cycle should

show no growth.

4. Pass/Fail Criteria:

Pass: The positive control shows growth, and all test BIs show no growth. This indicates a

successful decontamination cycle.
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Fail: The positive control shows no growth (invalid test), or any of the test BIs show growth. A

failed result indicates that the decontamination cycle was not effective, and troubleshooting

should be initiated.

Visual Troubleshooting Guides
The following diagrams illustrate the logical flow for troubleshooting common ContraCon
decontamination cycle issues.
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ContraCon Cycle Fails to Start

Are all prerequisites met?
(Water added, doors closed)

Fulfill prerequisites
and restart cycle.

No

Is an error message
displayed on the screen?

Yes

Yes

Consult user manual for
specific error code.

Yes

Power cycle the incubator
and attempt to restart.

No

Yes

No

If issue persists,
contact technical support.
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ContraCon Cycle Interrupted Was there a power outage?

Acknowledge alarm and
restart the cycle.

Yes

Was the 'STOP' button
pressed manually?

No

Yes

No

If issue persists,
contact technical support.

Follow on-screen prompts
to resume or end the cycle.

Yes

Are there any other alarms?
(e.g., 'No Gas', 'Over Temp')

No

Yes

No

Address the specific alarm
 as per the user manual.

Yes

No

Yes

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.thermofisher.com [documents.thermofisher.com]

2. laboratorium-apparatuur.nl [laboratorium-apparatuur.nl]

3. learn.lboro.ac.uk [learn.lboro.ac.uk]

4. f.machineryhost.com [f.machineryhost.com]

5. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [Technical Support Center: ContraCon Decontamination
Cycles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167394#troubleshooting-failed-contracon-
decontamination-cycles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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